(4-Ethoxyoxan-4-yl)methanesulfonyl chloride

Specification

• CAS No.: 1784632-68-3
• Molecular Formula: C8H15ClO4S
• Molecular Weight: 242.71
• IUPAC Name: (4-ethoxyoxan-4-yl)methanesulfonyl chloride
• Standard InChI: InChI=1S/C8H15ClO4S/c1-2-13-8(7-14(9,10)11)3-5-12-6-4-8/h2-7H2,1H3
• Standard InChI Key: OUHSOROHHSICSK-UHFFFAOYSA-N
• SMILES: CCOC1(CCOCC1)CS(=O)(=O)Cl

Introduction

(4-Ethoxyoxan-4-yl)methanesulfonyl chloride is an organic compound with the molecular formula C₈H₁₅ClO₄S. It is a derivative of methanesulfonyl chloride, where the methanesulfonyl group is attached to a 4-ethoxyoxan-4-yl moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Structural Information

• Molecular Formula: C₈H₁₅ClO₄S

• SMILES: CCOC1(CCOCC1)CS(=O)(=O)Cl

• InChI: InChI=1S/C8H15ClO4S/c1-2-13-8(7-14(9,10)11)3-5-12-6-4-8/h2-7H2,1H3

• InChIKey: OUHSOROHHSICSK-UHFFFAOYSA-N

• PubChem CID: 105503896

Hazard Information

• Signal Word: Danger

• Hazard Statements: Similar compounds are known to cause severe skin burns and eye damage (H314).

• Precautionary Statements: P260-P264-P280-P301+P330+P331-P303+P361+P353-P304+P340-P305+P351+P338-P310-P363-P405-P501 (similar to related sulfonyl chlorides).

Synthesis and Applications

While specific synthesis details for (4-Ethoxyoxan-4-yl)methanesulfonyl chloride are not readily available, compounds of this nature are typically synthesized through reactions involving methanesulfonyl chloride and appropriate oxan derivatives. These compounds are of interest in pharmaceutical and chemical research for their potential as intermediates in drug synthesis or as reagents in organic chemistry.

Shipping and Handling

• HazMat Fee: Shipping may incur a hazardous materials fee, depending on the quantity and shipping method.

• Packing Group: Information not available, but similar compounds are often classified under Packing Group II.

Data Table: Predicted Collision Cross Section (CCS) for (4-Ethoxyoxan-4-yl)methanesulfonyl chloride

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	243.04524	149.6
[M+Na]+	265.02718	159.3
[M+NH4]+	260.07178	158.5
[M+K]+	281.00112	151.1
[M-H]-	241.03068	150.6
[M+Na-2H]-	263.01263	154.2
[M]+	242.03741	152.0
[M]-	242.03851	152.0